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Compound of Interest

Compound Name: Tofacitinib impurity 3

Cat. No.: B13038966

Get Quote

Application Note: Structural Elucidation and Identification of Tofacitinib Impurity 3 (Bis-

Cyanoacetyl Analog) via NMR Spectroscopy

Executive Summary
In the development of Tofacitinib Citrate (CP-690,550), impurity profiling is critical for meeting

ICH Q3A/B guidelines. While many impurities are simple geometric isomers or degradation

products, Impurity 3 (commercially designated as the Bis-cyanoacetyl analog) represents a

significant structural deviation where the therapeutic pyrrolo[2,3-d]pyrimidine moiety is absent,

replaced by a second cyanoacetyl group.

This Application Note provides a definitive protocol for identifying Impurity 3 using 1D and 2D

NMR spectroscopy. Unlike HPLC, which relies on retention time, NMR provides the structural

proof required for reference standard qualification.

Target Analyte:

Common Name: Tofacitinib Impurity 3 (SynZeal/Vendor Designation)
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Chemical Name: 2-Cyano-N-((3R,4R)-1-(2-cyanoacetyl)-4-methylpiperidin-3-yl)-N-

methylacetamide[1][2]

Molecular Formula: C₁₃H₁₈N₄O₂[1][2][3]

Molecular Weight: 262.31 g/mol [2]

Key Structural Feature: Absence of the aromatic hetero-cycle; presence of two aliphatic

cyanoacetyl chains.

Structural Context & Origin
To interpret the NMR data correctly, one must understand the chemical origin of the impurity.

Tofacitinib is synthesized by coupling a piperidine intermediate with a chloropyrrolopyrimidine.

Impurity 3 arises from a deviation in this pathway, likely during the acylation steps or via

contamination of the starting material with cyanoacetic acid derivatives in the absence of the

pyrimidine coupling partner.

Figure 1: Structural Divergence of Impurity 3
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Caption: Synthesis pathway divergence showing the origin of Impurity 3 via double acylation,

bypassing the pyrimidine coupling.

Experimental Protocol
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Sample Preparation
Solvent: DMSO-d₆ (99.9% D) is the standard solvent. It ensures solubility of both the polar

salt forms and the free base impurities while preventing proton exchange that might obscure

amide/hydroxyl signals (though Impurity 3 lacks exchangeable protons on the "aromatic"

side).

Concentration: Prepare a solution of 5–10 mg of the isolated impurity in 0.6 mL of solvent.

Tube: High-quality 5 mm NMR tubes (Wilmad 535-PP or equivalent) to minimize shimming

errors.

Instrument Parameters (600 MHz recommended)
To resolve the aliphatic overlap in the piperidine ring, a high-field instrument is preferred.

Parameter 1H NMR 13C NMR 2D HSQC/HMBC

Pulse Sequence zg30 (30° pulse)
zgpg30 (Power-gated

decoupling)

hsqcedetgpsisp2.3 /

hmbcgplpndqf

Scans (NS) 16 - 64 1024 - 4096 8 - 16 (per increment)

Relaxation Delay (D1) 2.0 sec 2.0 sec 1.5 sec

Temperature 298 K (25°C) 298 K 298 K

Spectral Width 12 ppm (-1 to 11) 220 ppm (-10 to 210) Standard

Data Analysis & Peak Identification
The identification of Impurity 3 relies on a "Negative Proof" (absence of aromatic signals) and a

"Positive Proof" (presence of a second cyanoacetyl moiety).

1H NMR Identification (Proton)
The most striking difference is in the aromatic region (6.5 – 9.0 ppm).

Tofacitinib (API): Displays characteristic pyrrolo[2,3-d]pyrimidine signals.[2][4][5]
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~8.1 ppm (s, 1H, Pyrimidine C2-H)

~7.1 ppm (d, 1H, Pyrrole C6-H)

~6.6 ppm (d, 1H, Pyrrole C5-H)

Impurity 3:The region above 5.0 ppm is essentially silent (excluding potential solvent

satellites or exchangeable NH if trace acid is present).

New Signals: Look for a second singlet or AB-quartet in the 3.5–4.5 ppm range,

corresponding to the second -COCH₂CN group attached to the N-methyl amine.

13C NMR Identification (Carbon)
Tofacitinib: Contains aromatic carbons in the 100–160 ppm range.

Impurity 3:

Absence: No signals in the 100–150 ppm aromatic/heteroaromatic range.

Nitrile Signals: Two distinct peaks at ~115–117 ppm (CN groups).

Carbonyl Signals: Two distinct amide carbonyl peaks at ~160–165 ppm.

Comparative Chemical Shift Table (DMSO-d₆)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13038966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assignment
Tofacitinib (API) δH
(ppm)

Impurity 3 δH
(ppm)

Diagnostic Note

Aromatic (Pyrimidine) 8.1, 7.1, 6.6 ABSENT
Primary ID

Confirmation

N-Methyl ~3.2 (s) ~2.8 - 3.1 (s/rotamers)

Shifted due to amide

vs. aromatic amine

attachment

Cyanoacetyl CH₂ (N1) ~4.1 (s/AB) ~4.1 (m)
Similar environment to

API

Cyanoacetyl CH₂ (N-

Me)
N/A

~3.8 - 4.2 (New

Signal)

Second COCH₂CN

group

Piperidine CH 1.0 - 4.5 (Complex) 1.0 - 4.5 (Complex)
Overlapping, requires

2D for assignment

Advanced Verification: 2D NMR Workflow
To rigorously prove the structure for regulatory filing, use 2D correlations.

Figure 2: NMR Assignment Logic Flow
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Caption: Decision tree for distinguishing Impurity 3 from other Tofacitinib related substances.
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HMBC Analysis (Key Correlations):

N-Methyl Group: In the API, the N-Me protons correlate to the Pyrimidine C4 aromatic

carbon (~150-160 ppm). In Impurity 3, the N-Me protons will correlate to a Carbonyl carbon

(~163 ppm) and not an aromatic carbon.

Cyanoacetyl CH₂: You will observe two distinct CH₂ protons, each correlating to its own

Carbonyl and its own Nitrile carbon.
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(Note: "Impurity 3" is a commercial designation used by major standard vendors like SynZeal

and Clinivex. Always verify the specific chemical name on the Certificate of Analysis, as internal

numbering may vary between laboratories.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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